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Compound of Interest

Compound Name: Kengaquinone

Cat. No.: B1250891 Get Quote

Introduction to Fungal Quinones
Quinones are a class of organic compounds that are formally derived from aromatic

compounds by conversion of an even number of –CH= groups into –C(=O)– groups with any

necessary rearrangement of double bonds, resulting in a fully conjugated cyclic dione structure.

Fungi are a prolific source of diverse quinones, including benzoquinones, naphthoquinones,

and anthraquinones.[1][2][3] These secondary metabolites play various roles in the producing

organisms and exhibit a wide range of biological activities, making them a subject of intense

research for potential applications in medicine and industry.[2][3]

Discovery and Origin of Notable Fungal Quinones
The discovery of fungal quinones is intrinsically linked to the exploration of fungal secondary

metabolites. Many of these compounds were initially identified due to their distinct

pigmentation.

Table 1: Selected Fungal Quinones and Their Origin
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Quinone Class
Example
Compound

Producing Fungus
Year of
Report/Isolation
Reference

Benzoquinone

2-Hydroxy-6-methoxy-

3,5-dimethyl-1,4-

benzoquinone

Phoma wasabiae 1974[1]

Naphthoquinone Draconin Red
Scytalidium

cuboideum
1995[4]

Anthraquinone

Emodin,

Chrysophanol,

Physcion

Rumex japonicus

(plant), but also found

in fungi like

Aspergillus and

Penicillium

Multiple reports[5]

Terphenylquinone Atromentin
Paxillus

atrotomentosus
N/A

Case Study: Naphthoquinones from Scytalidium
cuboideum
The fungus Scytalidium cuboideum is known for producing a red pigment called Draconin Red,

which is a naphthoquinone.[4] This fungus is of particular interest because it is used in the

process of "spalting" wood, where the fungal pigments create unique coloration in the wood.[4]

The discovery of stable naphthoquinone crystals from this fungus is significant for potential

applications in materials science, such as in solar cells, due to the higher electrical conductivity

of crystalline materials.[4]

Experimental Protocols
General Isolation of Fungal Quinones
The isolation of quinones from fungal cultures is a multi-step process that typically involves

extraction and chromatography.

Workflow for Fungal Quinone Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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